Cas no 1290191-90-0 (tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• CAS No: 1290191-90-0
• MF: C₁₀H₁₉NO₃
• MW: 201.26
• MDL: MFCD28956103
• CID: 5096448
• PubChem ID: 59556165
• Update Time: 2026-03-02

tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• AKOS025289785
• YMSRLPJZNWGMAM-YUMQZZPRSA-N
• SCHEMBL951952
• (3R,4S)-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
• trans 1-Boc-3-hydroxy-4-methylpyrrolidine
• (3R,4S)-tert-Butyl3-hydroxy-4-methylpyrrolidine-1-carboxylate
• (3R,4S)-rel-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
• EN300-7224769
• DS-7607
• MFCD28956103
• (3R,4S)-1-Boc-3-hydroxy-4-methylpyrrolidine
• F50147
• 1290191-90-0

• MDL： MFCD28956103
• Inchi： 1S/C10H19NO3/c1-7-5-11(6-8(7)12)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8-/m0/s1
• InChI Key： YMSRLPJZNWGMAM-YUMQZZPRSA-N
• SMILES： C1[C@@H]([C@H](CN1C(=O)OC(C)(C)C)C)O

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3R,4S)-3-Hydroxy-4-Methylpyrrolidine-1-Carboxylate (CAS: 1290191-90-0)

The compound tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS: 1290191-90-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block in drug synthesis. Recent studies have focused on optimizing its synthetic routes, exploring its role in the development of novel therapeutics, and investigating its biochemical properties. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of research has been the development of more efficient synthetic methodologies for tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel asymmetric synthesis approach utilizing enzymatic resolution, which achieved a high enantiomeric excess (ee > 99%) and improved overall yield. This method addresses previous challenges associated with racemization and scalability, making it a promising candidate for industrial-scale production.

In pharmaceutical applications, this compound has been identified as a critical intermediate in the synthesis of several bioactive molecules. For instance, it has been employed in the construction of protease inhibitors targeting viral infections, as highlighted in a recent Nature Communications article. The stereochemical configuration of the pyrrolidine ring plays a pivotal role in the binding affinity and selectivity of these inhibitors, underscoring the importance of high-purity (3R,4S)-isomer.

Furthermore, tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate has shown potential in the development of anticancer agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of small-molecule kinase inhibitors, which exhibited potent activity against specific cancer cell lines. The researchers emphasized the compound's ability to modulate the pharmacokinetic properties of these inhibitors, enhancing their bioavailability and reducing off-target effects.

Beyond its synthetic utility, recent investigations have delved into the compound's biochemical interactions. A preprint on ChemRxiv detailed molecular dynamics simulations that revealed its stable binding to certain enzyme active sites, providing insights into its mechanism of action. These findings could pave the way for the rational design of next-generation therapeutics leveraging this scaffold.

In conclusion, tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS: 1290191-90-0) continues to be a valuable asset in chemical biology and drug discovery. Advances in its synthesis, coupled with its expanding applications in medicinal chemistry, highlight its enduring relevance. Future research is expected to explore its utility in additional therapeutic areas and further refine its production processes to meet growing demand.